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Compound of Interest

Compound Name: SHP389

Cat. No.: B15574588

SHP2 Signaling Pathway

SHP2 plays a crucial role in transducing signals from activated RTKs to downstream effectors,
primarily through the RAS/MAPK cascade. Upon growth factor binding, RTKs become
phosphorylated, creating docking sites for adaptor proteins like Grb2, which in turn recruits
SOS1. SHP2 is recruited to this complex and, upon its activation, dephosphorylates specific
substrates, leading to the sustained activation of RAS and the subsequent phosphorylation
cascade of RAF, MEK, and ERK. This pathway ultimately regulates gene expression related to
cell proliferation, differentiation, and survival.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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